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Compound of Interest

Compound Name: SAR-20347

Cat. No.: B610684

For Researchers, Scientists, and Drug Development Professionals.

This document provides essential guidance on the proper disposal procedures for SAR-20347,
a potent inhibitor of TYK2/JAK1 kinases. In the absence of a specific Safety Data Sheet (SDS)
for SAR-20347, a cautious approach is mandated. This guide is based on general principles of
laboratory safety and chemical waste management.

Disclaimer: This information is intended as a guide and does not supersede local, state, or
federal regulations, nor the policies of your institution's Environmental Health and Safety (EHS)
department. Always consult with your institution's EHS or a qualified waste disposal vendor for
specific requirements.

Hazard Assessment and Precautionary Measures

Due to the lack of a comprehensive hazard profile for SAR-20347, it should be handled as a
potentially hazardous substance. The precautionary principle dictates that until proven
otherwise, unknown chemicals should be treated with care.

Key Precautionary Steps:

o Always wear appropriate Personal Protective Equipment (PPE), including safety goggles,
gloves (nitrile or neoprene), and a lab coat when handling SAR-20347 in solid form or in
solution.
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e Conduct all handling and preparation of SAR-20347 within a certified chemical fume hood to
minimize inhalation exposure.

» Avoid generating dust when working with the solid compound.
Disposal of Solid SAR-20347

Unused or expired solid SAR-20347 should be disposed of as chemical waste.
Procedure:

e Ensure the primary container is securely sealed.

o Place the sealed primary container into a larger, compatible, and clearly labeled secondary
container.

e The label on the secondary container must include:

"Hazardous Waste"

[¢]

The full chemical name: SAR-20347

[¢]

o

CAS Number: 1450881-55-6

o

Approximate quantity

Date of accumulation

[¢]

» Store the labeled waste container in a designated hazardous waste accumulation area,
segregated from incompatible materials.

» Arrange for pickup and disposal by your institution's EHS department or a licensed chemical
waste disposal company.

Do NOT dispose of solid SAR-20347 in regular trash or down the drain.

Disposal of SAR-20347 in Solution
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SAR-20347 is often dissolved in solvents such as Dimethyl Sulfoxide (DMSO). The disposal
method must account for both the compound and the solvent.

Procedure for SAR-20347 in DMSO:

o Collect all waste solutions of SAR-20347 in a designated, compatible, and properly sealed
waste container.

e The waste container must be clearly labeled with:
o "Hazardous Waste"

o The names and approximate concentrations of all components (e.g., "SAR-20347 in
DMSO, <10 mM").

o Associated hazards (e.g., "Combustible,"” "Potential Toxin").

» Store the waste container in a designated hazardous waste accumulation area, away from
ignition sources.

e Follow your institution's procedures for the disposal of flammable and potentially toxic
chemical waste.

Do NOT dispose of SAR-20347 solutions down the drain. DMSO can facilitate the absorption of
other chemicals through the skin and may not be suitable for sewer disposal in all jurisdictions.

Decontamination and Disposal of Contaminated
Materials

All materials that come into contact with SAR-20347 should be considered contaminated and
disposed of accordingly.

Procedure:

e Glassware and Equipment:
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o Rinse contaminated glassware and equipment with a suitable solvent (e.g., ethanol or
acetone) in a chemical fume hood.

o Collect the rinsate as hazardous waste.

o After initial rinsing, wash with soap and water.

e Consumables (Gloves, Pipette Tips, etc.):

o Place all contaminated disposable items in a designated hazardous waste bag or
container.

o Label the container as "Hazardous Waste" with a description of the contents.
o Dispose of through your institution's chemical waste stream.
Spill Management
In the event of a spill, follow these immediate steps:
e Evacuate and Secure: Evacuate the immediate area and restrict access.
o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

o Wear PPE: Don appropriate PPE, including respiratory protection if dealing with a large
quantity of solid or an aerosol-generating spill.

e Containment and Cleanup:

o Solid Spills: Gently cover the spill with an absorbent material to avoid raising dust.
Carefully scoop the material into a labeled hazardous waste container.

o Liquid Spills: Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or
commercial spill pillows). Place the absorbent material into a labeled hazardous waste
container.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
Collect all cleaning materials as hazardous waste.
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» Report: Report the spill to your supervisor and your institution's EHS department.

Data Presentation

Table 1: SAR-20347 Chemical and Physical Properties

Property Value

Molecular Formula C21H18CIFN4Oa4
Molecular Weight 444.8 g/mol

CAS Number 1450881-55-6
Appearance Solid

Solubility Soluble in DMSO

Table 2: Recommended Storage Conditions

Form Storage Temperature Duration
Powder -20°C 3years
4°C 2 years

In Solvent -80°C 1 year

Experimental Protocols Cited

While specific disposal protocols for SAR-20347 are not readily available, the handling
procedures are derived from general laboratory safety standards for research chemicals. For
detailed experimental use protocols, refer to the manufacturer's product information sheet or

relevant published literature.

Visualizations
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SAR-20347 Disposal Workflow
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Caption: Disposal workflow for solid, solution, and contaminated forms of SAR-20347.
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SAR-20347 Spill Response Plan
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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